(2S,4S)-(+)-2,4-Pentanediol
Overview
Description
(2S,4S)-(+)-2,4-Pentanediol is a useful research compound. Its molecular formula is C5H12O2 and its molecular weight is 104.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Extraction and Distillation
(S. Claessens & Joseph P. H. Fan, 2002) explored the use of 2-methyl-2,4-pentanediol as an extractive distillation agent. It was found effective in distilling propylene oxide, reducing contamination from water, acetone, and methanol. This highlights the role of similar compounds, like (2S,4S)-(+)-2,4-Pentanediol, in purification and extraction processes in the chemical industry.
Crystallization of Biological Macromolecules
(K. Anand, D. Pal, & R. Hilgenfeld, 2002) conducted a study demonstrating 2-methyl-2,4-pentanediol (MPD) as a popular chemical additive for crystallizing biological macromolecules. This suggests that this compound may similarly affect the stabilization of proteins and aid in the crystallization process, important in biochemical research.
Preparation of Optically Pure Compounds
(K. Ito, T. Harada, A. Tai, & Y. Izumi, 1979) presented a method for preparing optically pure this compound. This illustrates its importance in synthesizing optically active compounds, a crucial aspect in pharmaceuticals and materials science.
Enantioselective Reduction and Stereoinversion
(S. Matsumura, Y. Kawai, Y. Takahashi, & K. Toshima, 1994) explored microbial production of (2R, 4R)-2,4-Pentanediol, which suggests applications for this compound in biotechnological processes such as the biocatalytic reduction of diketones.
Study of Molecular Interactions
(Zheng Guo et al., 2012) analyzed enthalpic pairwise interactions of this compound, providing insights into the solute-solute and solute-solvent interactions. This is significant for understanding molecular behavior in various solvents, impacting fields like materials science and physical chemistry.
Hydrogen Bonding Studies
(Yoshihiko Nakao, H. Sugeta, & Y. Kyōgoku, 1986) investigated hydrogen bonding of 2,4-pentanediol molecules. Such studies are crucial for understanding molecular structures and their interactions, which canbe applied in various fields like pharmacology and materials science.
Formation of Multinuclear Complexes
(Eric J. Bierschenk, N. Wilk, & T. Hanusa, 2011) explored how 2,4-pentanediol reacts to form chelated multinuclear complexes with aluminum and zirconium. This research indicates potential applications of this compound in the development of new materials and catalysts in the field of inorganic chemistry.
Catalytic Behavior in Oxidation Reactions
(A. Mucientes, R. Gabaldón, F. Poblete, & S. Villarreal, 2004) examined the catalytic behavior of Ru(III) and Ru(VI) in the oxidation of alcohols, including 2-methyl-2,4-pentanediol. This suggests potential applications of this compound in catalytic oxidation processes, a key area in chemical synthesis.
Hydrogenolysis of Furfuryl Alcohol
(Tao Tong et al., 2018) reported on the hydrogenolysis of furfuryl alcohol to 1,2-pentanediol, highlighting the potential role of this compound in the conversion of biomass-derived compounds to valuable chemicals.
Biomass Conversion
(Xianlong Du et al., 2012) investigated the conversion of γ-valerolactone to 1,4-pentanediol, suggesting that this compound could be significant in green chemistry and sustainable energy, particularly in biomass conversion.
Stereocontrol in Organic Synthesis
(T. Tei et al., 2002) studied the stereocontrol mechanism of 2,4-pentanediol-tethered reactions. This research underscores the importance of this compound in achieving high stereocontrol in organic synthesis.
Properties
IUPAC Name |
(2S,4S)-pentane-2,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3/t4-,5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCCGKPBSJZVRZ-WHFBIAKZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C[C@H](C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
104.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
72345-23-4, 36402-52-5 |
Source
|
| Record name | 2,4-Pentanediol, (+)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072345234 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (R*,R*)-pentane-2,4-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.182 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,4-PENTANEDIOL, (+)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6DM2071X2E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
